4-(6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butanoic acid
Overview
Description
“4-(6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butanoic acid” is a chemical compound with the CAS Number: 1146291-11-3 . It has a molecular weight of 240.65 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 4-(6-chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butanoic acid . The InChI code is 1S/C9H9ClN4O2/c10-6-4-5-8-12-11-7(14(8)13-6)2-1-3-9(15)16/h4-5H,1-3H2,(H,15,16) .Physical And Chemical Properties Analysis
The compound is a powder that is stored at room temperature . It has a molecular weight of 240.65 .Scientific Research Applications
Anticancer Applications
The triazolothiadiazine derivatives, which include compounds like 4-(6-Chloro[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butanoic acid, have been studied for their potential anticancer properties. These compounds have shown promise in targeting various cancer cell lines, offering a pathway for the development of new anticancer therapies .
Antimicrobial Activity
Research has indicated that derivatives of triazolothiadiazine exhibit significant antimicrobial activities. This includes actions against bacteria such as Staphylococcus aureus and Escherichia coli, suggesting potential applications in treating bacterial infections .
Analgesic and Anti-inflammatory Effects
The compounds in this class also display analgesic and anti-inflammatory effects, which could be beneficial in the development of new pain relief medications and anti-inflammatory drugs .
Antioxidant Properties
These derivatives have been associated with antioxidant properties, which are crucial in protecting cells from oxidative stress and may have implications in preventing diseases related to oxidative damage .
Antiviral Applications
The antiviral potential of these compounds has been explored, with some derivatives showing inhibitory effects on viral activity. This opens up possibilities for their use in antiviral drug development .
Enzyme Inhibition
Certain triazolothiadiazine derivatives act as enzyme inhibitors, such as carbonic anhydrase inhibitors and cholinesterase inhibitors. These applications are important in treating conditions like glaucoma and Alzheimer’s disease .
Antifungal Activity
Some derivatives have demonstrated weak to good antifungal activities against pathogens like Rhizoctonia cerealis, indicating their use in antifungal treatments .
Insecticidal Properties
Lastly, there is evidence of insecticidal activity within this class of compounds, which could lead to the development of new insecticides for agricultural or public health purposes .
Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines Synthesis, antifungal and insecticidal activity of novel [1,2,4]triazolo[4,3-b]pyridazines Synthesis and Antibacterial Activity of Novel Triazolo [4,3-a]pyrazine Derivatives
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as nonsteroidal anti-inflammatory drugs (nsaids), mainly act peripherally by blocking the production of prostaglandins through inhibition of cyclooxygenase (cox) enzymes .
Mode of Action
Based on its structural similarity to nsaids, it may interact with its targets (potentially cox enzymes) and inhibit their activity, leading to a decrease in the production of prostaglandins .
Biochemical Pathways
If it acts similarly to nsaids, it would affect the arachidonic acid pathway, leading to a decrease in the production of prostaglandins . Prostaglandins play key roles in inflammation, pain, and fever responses, so their reduction could lead to alleviation of these symptoms.
Result of Action
If it acts similarly to NSAIDs, its action could result in the reduction of inflammation, pain, and fever .
properties
IUPAC Name |
4-(6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)butanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClN4O2/c10-6-4-5-8-12-11-7(14(8)13-6)2-1-3-9(15)16/h4-5H,1-3H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XARCPAXVULGGQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN2C1=NN=C2CCCC(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClN4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801191826 | |
Record name | 1,2,4-Triazolo[4,3-b]pyridazine-3-butanoic acid, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801191826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1146291-11-3 | |
Record name | 1,2,4-Triazolo[4,3-b]pyridazine-3-butanoic acid, 6-chloro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1146291-11-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,4-Triazolo[4,3-b]pyridazine-3-butanoic acid, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801191826 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}butanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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